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Compound of Interest

Compound Name: Way 100635

Cat. No.: B1682269

Audience: Researchers, scientists, and drug development professionals.

Introduction

Way 100635 is a potent and selective antagonist of the serotonin 5-HT1A receptor, with high
affinity and specificity.[1][2][3] It is widely used in neuroscience research to investigate the role
of the 5-HT1A receptor in various physiological and pathological processes, including anxiety,
depression, and cognition.[3][4] Way 100635 acts as a "silent" antagonist, meaning it does not
exhibit intrinsic partial agonist activity.[1][3] Additionally, it has been identified as a potent
agonist at the dopamine D4 receptor, a characteristic that should be considered in
experimental design.[2][5]

Proper preparation of stock solutions is critical for obtaining accurate and reproducible
experimental results. This document provides detailed protocols and data for the preparation of
Way 100635 stock solutions for in vitro and in vivo studies.

Quantitative Data Summary

The following table summarizes the key chemical and biological properties of Way 100635
maleate, the common salt form available from commercial suppliers.
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Value

References

Chemical Name

N-[2-[4-(2-Methoxyphenyl)-1-

piperazinyl]ethyl]-N-2-

pyridinylcyclohexanecarboxami

de maleate
Molecular Weight 538.64 g/mol
Purity >98% (HPLC) [1]
Form Solid [1]
IC50 (5-HT1A Receptor) 0.91-2.2nM [2]
Ki (rat 5-HT1A Receptor) 0.39-0.84 nM [2]
Solubility in Water Up to 25 mM

Solubility in DMSO

> 2.5 mg/mL (~5.92 mM)

[5]

Storage (Solid)

Desiccate at room temperature

or -20°C for long-term storage.

Storage (Solutions)

Solutions are unstable;

prepare fresh. For short-term

storage, aliquot and store at

-80°C.

[2][6]

Experimental Protocols
Materials

o Way 100635 maleate powder

Dimethyl sulfoxide (DMSO), anhydrous

Sterile deionized water or phosphate-buffered saline (PBS)

Calibrated analytical balance

Sterile microcentrifuge tubes or vials
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e \ortex mixer

o Pipettes and sterile filter tips

Safety Precautions

o Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,
and gloves.

+ Handle Way 100635 powder in a chemical fume hood or a well-ventilated area to avoid
inhalation.

o Consult the Safety Data Sheet (SDS) for detailed handling and disposal information.

Protocol 1: Preparation of a 10 mM DMSO Stock
Solution

This protocol is suitable for preparing a concentrated stock solution for long-term storage and
subsequent dilution in aqueous buffers for cell-based assays.

o Calculate the required mass:

o

Molecular Weight (MW) of Way 100635 maleate = 538.64 g/mol .

o

To prepare 1 mL (0.001 L) of a 10 mM (0.01 mol/L) solution:

[¢]

Mass (g) = Concentration (mol/L) x Volume (L) x MW ( g/mol )

[¢]

Mass (g) = 0.01 mol/L x 0.001 L x 538.64 g/mol = 0.0053864 g

o

Mass (mg) = 5.39 mg
e Weigh the compound:

o Using a calibrated analytical balance, carefully weigh out 5.39 mg of Way 100635 maleate
powder.

e Dissolve in DMSO:
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o Add 1 mL of anhydrous DMSO to the vial containing the powder.

e Ensure complete dissolution:

o Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming or
sonication can be used to aid dissolution if precipitation occurs.[5]

o Storage:

o Aliquot the 10 mM stock solution into smaller, single-use volumes (e.g., 20 uL) in sterile
microcentrifuge tubes.

o Store the aliquots at -80°C. Avoid repeated freeze-thaw cycles.[6]

Protocol 2: Preparation of an Aqueous Working Solution
from DMSO Stock

For most cell-based experiments, the final concentration of DMSO should be kept low (typically
<0.1%) to avoid solvent-induced toxicity.[7]

e Determine the required dilution:

o

For example, to prepare 1 mL of a 10 uM working solution from a 10 mM stock:

Use the formula: C1V1 = C2V2

o

[¢]

(10,000 uM) x V1 = (10 pM) X (1000 pL)

[¢]

V1 = (10 x 1000) / 10,000 = 1 pL
» Prepare the working solution:

o Add 999 uL of your desired aqueous buffer (e.g., cell culture medium, PBS) to a sterile
tube.

o Add 1 pL of the 10 mM Way 100635 DMSO stock solution.

e Mix and use:
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o Vortex the solution gently. The final DMSO concentration in this example is 0.1%.

o Use the freshly prepared working solution for your experiments.

Visualizations
Experimental Workflow
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Caption: Workflow for preparing Way 100635 stock solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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